Cas no 1807173-78-9 (Methyl 2-cyano-4-formyl-3-nitrobenzoate)

• Product Name: Methyl 2-cyano-4-formyl-3-nitrobenzoate
• CAS No: 1807173-78-9
• MF: C₁₀H₆N₂O₅
• MW: 234.16504240036
• CID: 4952406
• Update Time: 2025-07-17

Methyl 2-cyano-4-formyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-formyl-3-nitrobenzoate

• Inchi： 1S/C10H6N2O5/c1-17-10(14)7-3-2-6(5-13)9(12(15)16)8(7)4-11/h2-3,5H,1H3
• InChI Key： BBGFDIDFTPZWGQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C=O)=C(C=1C#N)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 380
• XLogP3: 0.8
• Topological Polar Surface Area: 113

Additional information on Methyl 2-cyano-4-formyl-3-nitrobenzoate

Methyl 2-cyano-4-formyl-3-nitrobenzoate (CAS No. 1807173-78-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-cyano-4-formyl-3-nitrobenzoate (CAS No. 1807173-78-9) is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. Its unique structural features, characterized by the presence of a cyano group, a formyl group, and a nitro group on a benzoate backbone, make it a valuable building block for the development of novel therapeutic agents. This compound has garnered considerable attention in recent years due to its role in the synthesis of various bioactive molecules, including antibiotics, anti-inflammatory agents, and anticancer drugs.

The chemical structure of Methyl 2-cyano-4-formyl-3-nitrobenzoate imparts distinct reactivity that allows for further functionalization, enabling chemists to design complex molecular architectures. The cyano group, for instance, can participate in nucleophilic addition reactions, while the formyl group is highly reactive in condensation reactions, making it ideal for forming new carbon-carbon bonds. The nitro group, on the other hand, can be reduced to an amine or converted into other functional groups, providing additional synthetic pathways.

In recent years, there has been a surge in research focused on developing sustainable and efficient synthetic methodologies for pharmaceutical intermediates like Methyl 2-cyano-4-formyl-3-nitrobenzoate. Advances in green chemistry have led to the exploration of catalytic processes that minimize waste and energy consumption. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce new substituents onto the benzoate core with high selectivity and yield. These innovations not only enhance the efficiency of synthesis but also align with global efforts to promote environmental sustainability.

The pharmaceutical industry has increasingly recognized the importance of intermediates such as Methyl 2-cyano-4-formyl-3-nitrobenzoate in drug discovery and development. Researchers are leveraging its structural attributes to create molecules with enhanced pharmacological properties. One notable area of interest is its application in the synthesis of kinase inhibitors, which are crucial for treating various types of cancer. The formyl and cyano groups provide handles for further derivatization, allowing chemists to fine-tune binding interactions with target proteins.

Moreover, the nitro group in Methyl 2-cyano-4-formyl-3-nitrobenzoate has been exploited in the development of anti-inflammatory agents. Nitroaromatic compounds have shown promise in modulating inflammatory pathways by acting as prodrugs that release reactive nitrogen species at sites of inflammation. This mechanism has opened up new avenues for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The ability to modify the nitro group into more stable or bioactive derivatives further expands its therapeutic potential.

The synthesis of complex natural products often relies on sophisticated strategies involving multiple steps and carefully selected intermediates. Methyl 2-cyano-4-formyl-3-nitrobenzoate serves as a critical precursor in several multi-step syntheses. For instance, it has been used to construct heterocyclic frameworks that are prevalent in biologically active compounds. The formyl group facilitates condensation reactions with amines or alcohols to form amides or esters, respectively, while the cyano group can be converted into carboxylic acids or amides through reduction or hydrolysis.

In conclusion, Methyl 2-cyano-4-formyl-3-nitrobenzoate (CAS No. 1807173-78-9) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for constructing diverse bioactive molecules. As research continues to uncover new synthetic methodologies and applications, this compound will undoubtedly remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.